![molecular formula C14H13N3O3 B1336966 6-(Furan-2-yl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid CAS No. 900137-06-6](/img/structure/B1336966.png)
6-(Furan-2-yl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
Description
6-(Furan-2-yl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, commonly referred to as FIPPA, is a novel organic compound with potential applications in the fields of medicine, pharmaceuticals, and biochemistry. FIPPA is a heterocyclic compound, meaning it is composed of both carbon and nitrogen atoms in a ring structure. This unique structure gives FIPPA several advantages in terms of its stability, solubility, and reactivity. Furthermore, FIPPA can be used as a starting material for the synthesis of a variety of other compounds.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as the compound , have shown significant antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents to combat microbial resistance . For instance, some newly synthesized analogues of the model compound 21, which may include our compound, showed significant antibacterial efficacy against S. aureus ATCC29213 .
Antiviral Activity
Fused pyridine derivatives, which include our compound, are key structures in many antiviral drugs . Their structural similarity to DNA bases like adenine and guanine explains their effectiveness .
Anticancer Activity
Furan-containing compounds have been employed in various disease areas due to their wide range of advantageous biological and pharmacological characteristics . They have shown anticancer activity . Moreover, some fused pyridine derivatives have been used in anticancer drugs .
Anti-inflammatory Activity
Furan derivatives have shown anti-inflammatory activity . This makes them useful in the development of drugs for treating conditions associated with inflammation .
Antimalarial Activity
Fused pyridine derivatives have been found in the structures of substances with antimalarial activities . This suggests potential use of our compound in the development of antimalarial drugs .
Antihypertensive Activity
Furopyridine derivatives, a category that includes our compound, have been used in the treatment of hypertension . For instance, cicletanine, a diuretic drug bearing a furopyridine scaffold, is used in the treatment of hypertension .
Antifungal Activity
Furan derivatives have shown antifungal activity . This suggests that our compound could be used in the development of antifungal drugs .
Anti-protozoal Activity
Furan has shown anti-protozoal activity . This suggests that our compound could potentially be used in the development of drugs for treating protozoal infections .
properties
IUPAC Name |
6-(furan-2-yl)-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O3/c1-8(2)17-13-10(7-15-17)9(14(18)19)6-11(16-13)12-4-3-5-20-12/h3-8H,1-2H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVECVVOZMOWPNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=C(C=N1)C(=CC(=N2)C3=CC=CO3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90429448 |
Source
|
| Record name | 6-(Furan-2-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90429448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Furan-2-yl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid | |
CAS RN |
900137-06-6 |
Source
|
| Record name | 6-(Furan-2-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90429448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
